Cas no 461441-12-3 (2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide
• CAS No: 461441-12-3
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 5228537
• Update Time: 2025-05-25

2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonamide, 2-phenyl-N-2-propen-1-yl-, (1E)-
• 2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide

• Inchi： 1S/C11H13NO2S/c1-2-9-12-15(13,14)10-8-11-6-4-3-5-7-11/h2-8,10,12H,1,9H2/b10-8+
• InChI Key： SCTGXURXLQGCQH-CSKARUKUSA-N
• SMILES： C(/S(NCC=C)(=O)=O)=C\C1=CC=CC=C1

Additional information on 2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide

Comprehensive Overview of 2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide (CAS No. 461441-12-3)

2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide, with the CAS number 461441-12-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This sulfonamide derivative features a unique combination of a phenyl group and an allyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, polymer chemistry, and agrochemical formulations. The compound's structural attributes, including its sulfonamide functional group, contribute to its reactivity and binding affinity, which are critical for designing novel therapeutics.

In recent years, the demand for sulfonamide-based compounds like 2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide has surged due to their role in developing enzyme inhibitors and antimicrobial agents. A trending topic in scientific forums revolves around its potential as a scaffold for kinase inhibitors, which are pivotal in cancer research. Additionally, its allyl group offers opportunities for click chemistry applications, a hot topic in material science for creating functional polymers. Users frequently search for "sulfonamide synthesis" or "allyl sulfonamide applications," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS 461441-12-3 typically involves the reaction of styrene sulfonyl chloride with allylamine, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are employed to confirm its structure, ensuring compliance with industry standards. Environmental and safety considerations are also emphasized, with researchers exploring green chemistry approaches to minimize waste. This aligns with the growing interest in "sustainable chemical synthesis" among academic and industrial communities.

From a commercial perspective, 2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide is available through specialized chemical suppliers, often labeled as a "high-purity research chemical." Its pricing and availability are frequently queried, indicating its niche but essential role in R&D. The compound's stability under various conditions makes it suitable for long-term storage, a practical advantage for laboratories. For those exploring "sulfonamide derivatives for drug design," this compound offers a promising starting point due to its modular reactivity.

Future research directions for 461441-12-3 may include its integration into bioconjugation strategies or as a precursor for photoactive materials. The rise of AI-driven drug discovery has also sparked interest in leveraging such compounds for virtual screening campaigns. As the scientific community continues to uncover new applications, 2-phenyl-N-(prop-2-en-1-yl)ethene-1-sulfonamide remains a compound of enduring significance, bridging gaps between synthetic chemistry and applied sciences.